3-[4-isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine hydroiodide

• IUPAC Name: 3-[4-(2-methylpropyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]propan-1-amine;hydroiodide
• InChI: InChI=1S/C10H20N4S.HI/c1-8(2)7-14-9(5-4-6-11)12-13-10(14)15-3;/h8H,4-7,11H2,1-3H3;1H
• InChI Key: INSHMIYLWLVUEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NN=C1SC)CCCN.I
• Molecular Formula: C10H21IN4S
• Molecular Weight: 356.27 g/mol

Description

The compound “3-[4-isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine hydroiodide” is a chemical compound with the molecular formula C10H21IN4S. It has a molecular weight of 356.27.

Scientific Research Applications

Chemical Synthesis and Reactions

• Chemical Reactions and Derivatives: Research has demonstrated the synthesis of hydroiodides of 2-amino-1-substitutedguanidine from the reaction of hydroiodide of methyl ester of S-methylthio-semicarbazide with primary amines hydroiodides, leading to the formation of 3-arylamino-4-substituted Δ2-1,2,4-triazoline-5-thione and 3-benzylamino-4-substituted Δ2-1,2,4-triazoline-5-thione in reactions with isothiocyanates (Dobosz & Wujec, 2002).
• Amine Exchange Reactions: Another study explored the amine exchange reactions of 3-tert-butyl-6-(methylsulfanyl)-1,2,3,4-tetrahydro-1,3,5-triazine hydroiodide with amino acids, highlighting the synthesis of new derivatives crystallizing with t-butylamine hydroiodide from aqueous or aqueous alcoholic solutions (Min’yan’ et al., 2010).

Potential Biological Activities

• Antimicrobial Activities: Novel synthetic pathways were utilized to create derivatives of 1,2,4-triazoles, which were subsequently screened for their antimicrobial properties against a variety of microorganisms, showcasing the potential for developing new antibacterial and antifungal agents (Taha, 2008).
• Pharmacological Studies: Compounds synthesized from the cyclization of 1-{[(4-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]-acetyl}thiosemicarbazides to 1,2,4-triazole and 1,3,4-thiadiazole derivatives were examined for their pharmacological properties, including effects on the central nervous system (CNS) in mice, highlighting the therapeutic potential of such compounds (Maliszewska-Guz et al., 2005).

Mechanism of Action

Target of action

The compound “3-[4-isobutyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]propan-1-amine hydroiodide” belongs to the class of 1,2,4-triazoles. Compounds in this class are known to interact with a variety of biological targets, including enzymes and receptors .

Biochemical pathways

1,2,4-triazoles are often involved in a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .